Journal Name:Food Additives & Contaminants: Part A
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IF:0
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Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-06 , DOI:
10.1016/j.arabjc.2023.105130
This study focuses on creating a green drug release system using a food-grade titanium dioxide (TiO2) material through surface molecular imprinting. Salidroside (SD) was chosen as the template molecule to synthesize molecularly imprinted polymers (SDT-MIP) utilizing TiO2-doped chitosan oligosaccharides as the functional monomer. The SDT-MIPs were characterized using multiple techniques, and their effectiveness was evaluated through an in vitro release study. Additionally, the affinity of SDT-MIPs toward the template molecule was examined using Langmuir and Freundlich adsorption models. The Langmuir model revealed a maximum capacity of 170.41 mg/g and an imprinted factor of 3.4. The study demonstrated that drug release from the SDT-MIPs in simulated gastrointestinal fluid primarily occurred through pure Fick diffusion. The release kinetics exhibited diffusion coefficients ranging from 3.38 × 10-3 cm2/s to 2.78 × 10-2 cm2/s, indicating their biocompatibility and potential application in drug delivery. Furthermore, the SDT-MIP demonstrated no adverse impact on cell viability even at concentrations as high as 1000 μg/mL. The survival rate of cells cultivated in the presence of SDT-MIP solution exceeded 120 ± 12.46%, providing evidence of the excellent biocompatibility and absence of cytotoxicity associated with SDT-MIP. The SDT-MIP possesses favorable sustained-release properties and lacks toxicity, allowing novel drug delivery systems to be created.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.arabjc.2023.105141
Colorectal cancer (CRC) is a malignant digestive tumor mostly prevalent among adolescents and has great proliferation potential. Baicalin is a flavonoid derived from the dried root of Scutellaria baicalensis, it has tumor-suppressing effects on various kinds of tumors. Although baicalin has been shown to regulate genes associated with CRC, its role in cancer proliferation remains poorly illustrated. In this work, we evaluated the effect of baicalin on the proliferative ability of three CRC cell lines using a cell counting kit-8 assay. Furthermore, we screened for differentially expressed genes in HCT-116 cells using baicalin-treated samples and control samples on a gene expression profile microarray. We identified 19 genes were identified significantly downregulated by baicalin, which may potentially play an indispensable role in the proliferation of HCT-116 cells. High-content screening evaluated whether silencing the 19 genes affected HCT-116 cell growth. The results showed that knocking down ARRDC4 exhibited the most potent inhibition of cell proliferation. ARRDC4 expression was knocked down by transfecting CRC cells with lentiviral shRNA. MTT assay, Caspase-Glo 3/7 assay and immunohistochemistry analysis were performed to explore the effects of baicalin on proliferation and apoptosis of CRC cells. Besides, RT-PCR showed that the expression levels of ARRDC4 mRNA decreased significantly in HCT-116 cells after baicalin treatment. In conclusion, these findings indicated that baicalin may attenuated the expression of ARRDC4 via regulating the levels of LCN2, Claudin-2 and GSTA4 to inhibit HCT-116 cell proliferation. The theoretical underpinnings for the investigation of the pharmacological effects of baicalin in the treatment of human CRC were also established in this study.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.arabjc.2023.105131
In this study, we successfully synthesized a novel glycyrrhetinic acid (GA) derivate compound as a liposomal carrier. Glycyrrhetinic acid-diaminododecane-cholesterol (GA-DA-CH) was synthesized from GA, diaminododecane, and cholesteryl hemisuccinate by two-step amidation under catalytic conditions. The chemical structures of GA-DA (glycyrrhetinic acid-diaminododecane) and GA-DA-CH were confirmed by Mass Spectrum (MS), Nuclear Magnetic Resonance (NMR) spectrometer, and analyzed by Fourier Transform Infrared spectroscopy (FTIR), High-Performance Liquid Chromatography (HPLC). Glycyrrhetinic acid ligand-modified liposomes (GA-DA-CH-Lips) were prepared, consisting of egg phosphatidylcholine, cholesterol and GA-DA-CH. GA-DA-CH was integrated into the liposomal capsule to promote hepatocellular carcinoma targeting. The particle size of GA-DA-CH-Lips was calculated to be between 122.87 and 133.30 nm, with an approximate polydispersity index (PDI) was 0.20, and a zeta potential was in the range of –32.50 to –26.53 mV. GA-DA-CH-Lips were constructed with more than 90% encapsulation efficient and drug loading efficiency of no<6.40%. In addition, environmental stability assays show that GA-DA-CH-Lips are sensitive to temperature, and thus should be preserved at low temperatures. Furthermore, in vitro cellular uptake from qualitative and quantitative analysis indicates that GA-DA-CH integrating into liposomes possess a specific target for hepatocellular carcinoma. Intracellular inhibition showed that GA-DA-CH-Lips effectively inhibited cell proliferation in dose-dependent features. Based on these results, we have reason to believe that GA-DA-CH-Lips could be a potential hepatic target drug delivery to improve the therapeutic effect of hepatic diseases.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.arabjc.2023.105136
In this paper, a hydrometallurgy process was investigated for recovering rare earths (REs) and niobium (Nb) from a potash feldspar ore beneficiation tailings. Firstly, the REs and Nb could be leached from potash feldspar ore beneficiation tailings by sulfuric acid roasting-water leaching process, and the effects of the roasting temperature, roasting time, sulfuric acid addition, leaching temperature, ratio of solid to liquid and leaching time for REs and Nb leaching rate were investigated, and the REs and Nb leaching rate could reach to 89.9% and 80.6% respectively at the optimum test conditions. Then, the REs was removed from the leaching liquor by adding HF, the precipitation rate could reach to 91.53%. The rare earths fluoride (REF3) with the purity 60.51% was obtained, and the REs recovery rate reached to 70.6%. Finally, the Nb was recovered by solvent extraction with methyl isobutyl ketone (MIBK), Nb extraction rate could be reached 99.59%. The loaded organic phase could be stripped easily, nearly all niobium was stripped using 0.5M sulfuric acid as strip liquor. The Nb2O5 products with the Nb2O5 content 87.61% was obtained by ammonia precipitation-roasting process, and the recovery Nb was 76.31% in the whole process.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.arabjc.2023.105142
Rosiglitazone (RL), a second-generation thiazolidinedione (TZD), is an oral antidiabetic agent that is reportedly associated with hepatotoxicity. However, the molecular mechanism of Rosiglitazone induced hepatotoxicity has not been reported yet. To minimize clinical risk, in the present study, toxicity was evaluated initially in C57BL/6 mice to confirm the hepatotoxicity of Rosiglitazone. Subsequently, the transcription of genes, the up-regulated expression of proteins and changes of metabolite spectrum in bile acid system in accordance with system pharmacology and multi-omics profiling strategy were investigated to reveal its toxic mechanism. Results show an obvious Rosiglitazone induced hepatocyte injury in our experiment. Changes in bile acid profiles revealed that Rosiglitazone administration increased the concentration of deoxycholic acid (DCA) in the liver, but decreased those of other bile acids. Transcriptomic and proteomic data showed that while the expression of efflux transporters ABCC3, ABCC4 and ABCB11 was upregulated following Rosiglitazone treatment, the expression of two hepatic uptake transporters, OATP1A1 and OATP1A4, which were negatively associated with DCA accumulation, were significantly downregulated. These results indicated that cholestasis, especially the accumulation of DCA in the liver, is the primary factors responsible for Rosiglitazone induced hepatocyte injury. The mechanism of Rosiglitazone induced DCA accumulation in the liver may be the result of stimulated intestinal permeability and increased biosynthesis and uptake of DCA and weakening of DCA amidation to reduce DCA efflux due to the inhibition of OATP1A1 and OATP1A4 expression in the liver.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-06-28 , DOI:
10.1016/j.arabjc.2023.105111
Four novel nonionic 1-alkylaminoglycerol Gemini surfactants, represented by m-s-m (m = C8 and C12, s = 3 and 4), were synthesized through a two-step reaction in high yields, and confirmed by 1H NMR, 13C NMR, and HRMS. The synthesized Gemini surfactants exhibited low CMC (1.41–5.25 mmol/L), excellent surface-tension-reducing ability (25.45–26.83 mN/m), and wetting ability on hydrophobic interface. Gemini surfactants in aqueous solutions were in stable nanoscale dispersion, and exhibited strong and long-lasting foaming ability and emulsifying abilities for benzene/water and triacylglyceride/water systems. Especially, 12–4-12 solution displayed excellent tolerance to wide pH range and high salinity. Biological evaluation demonstrated that these Gemini surfactants, except for 8–4-8, showed significant antibacterial activities against Staphylococcus aureus and Escherichia coli at 25 and 50 µg/mL. Hence, these Gemini surfactants have the potential to be used in a varieties of fields as highly efficient agents.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-05 , DOI:
10.1016/j.arabjc.2023.105133
Unonopsis guatterioides (A.DC.) R.E.Fr., is found mainly in the Pantanal, Cerrado and Amazon biomes and, some species of this genus are used in folk medicine. The analysis by HPLC-ESI-MS revealed the presence of alkaloids previously reported for Unonopsis genus, such as asimilobine, anonaine, nornuciferine, glaucine and norglaucine. In contrast, the heliamine, norjuziphine and anomuricine alkaloids are being reported for the first time in the Unonopsis genus, while this is the first report of azafluoranthene alkaloid triclisine in the Annonaceae family. These results showed the promise of mass spectrometric monitoring of complicated extracts in the search for novel natural products for the food, pharmaceutical, and cosmetic industries, thus simplifying phytochemical analysis. Bioactive analysis based on antioxidant activity indicated that ethanolic extracts of the peels and pulps of the fruits from U. guatterioides showed low scavenging activity against the free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH), with IC50 values > 100 μg*mL-1, using as reference the ascorbic acid (IC50 < 50 μg*mL-1). These results are in concordance with the chemical profiles, whose major compounds proved to be non-phenolic. Furthermore, ethanolic extracts of the peels (UGP-1) and pulps (UGP-2) of the fruits from U. guatterioides showed weak activity against Staphylococcus pseudintermedius, S. aureus and S. epidermidis, with MIC values above 1000 μg*mL-1. The combination of the ethanolic extract of the pulps of fruits from U. guatterioides and ampicillin resulted in an additive effect (FICI = 1.0), when tested against S. aureus and a strain of S. epidermidis. These results suggest that the pulps' ethanolic extract, when combined with the antibiotic ampicillin, can strengthen the therapy for S. aureus infection. Additionally, no genotoxic activity of the ethanolic extracts of fruits from U. guatterioides (UGP-2) and (UGP-1) was detected at the tested concentrations (0.25, 1.25, 2.5 and 5.0 mg*mL-1). The genotoxic property was performed using the Somatic Mutation and Recombination assay (SMART Test), in vivo, in somatic cells of Drosophila melanogaster.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-06 , DOI:
10.1016/j.arabjc.2023.105135
In this current study, collagen protein extracted from eggshell membrane and calcium carbonate (a main component of eggshell) are used as additive to enhance the stability and hardness of the zirconia crystals. Five different samples are prepared by adding membrane containing eggshell content as, 1 g, 2 g, 3 g, 4 g and 5 g in aqueous zirconium oxychloride sol. Phase purity is confirmed by XRD and FTIR. Phase pure and dense particles divulges the high hardness (∼1389 HV) and fracture toughness (12.89 MPa m1/2). FESEM analysis illustrates the formation of dense, well separated, non-agglomerated and spherical nanoparticles at 5 g of eggshell content. Eggshell works as a surfactant and stabilizer for formation of phase pure tetragonal spherical nanoparticles. Biodegradation study of optimized t-ZrO2 in phosphate buffered saline (PBS) presents that minor change in weight and hardness after 72 h of immersion. Antioxidant study shows the 96% of radical scavenging activity (RSA). In vitro bio-mineralization study shows the formation of new bone after 5 weeks. After 5 weeks all pores were filled and minerals were deposited on the surface of the scaffolds. SEM images confirms that eggshell-zirconia composite form new bone. So eggshell addition results in formation of phase pure tetragonal zirconia nanoparticles with well-defined boundaries which exhibit higher hardness, fracture toughness, stability and enhanced antioxidant properties.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-07 , DOI:
10.1016/j.arabjc.2023.105126
In this research, the magnesium ferrite/zinc oxide (MgFe2O4/ZnO) nanocomposite has been utilized as an effective adsorbent in the ultrasound-assisted dispersive solid-phase extraction (USA-DSPE) coupled to a spectrophotometric method for preconcentration of methylene blue (MB) and safranin O (SO) dyes. X-Ray diffraction (XRD), vibrating sample magnetometer (VSM), transmission electron microscopy (TEM), and field emission scanning electron microscopy (FESEM) analyses were performed to characterize and confirm the properties of the synthesized MgFe2O4/ZnO nanocomposite. Box-Behnken design (BBD) based on response surface methodology (RSM) was utilized to optimize the variables. The results of this research showed that the maximum extraction efficiency was obtained at pH = 7, eluent volume of 140 µL, adsorbent amount of 1.53 mg, and ultrasonic time of 8 min. After optimization by RSM and using the Quadratic model, the extraction efficiency for MB and SO was 98.60% and 97.23%, respectively. The analysis of variance (ANOVA) showed that the data obtained from the experiment were consistent with the predicted model. Under optimal conditions, the calibration curve was linear in the range of 5–1000 µg/L (coefficient of determination of 0.9884) for MB and 10–1100 µg/L (coefficient of determination of 0.9973) for SO. The limit of detections (LOD) of the proposed method for MB and SO were determined as 1.5 µg/L and 3 µg/L, respectively. The relative standard deviations (RSD, n = 5) for MB and SO were obtained as 1.1% and 2.1%, respectively. The results of adsorbent recovery revealed that MgFe2O4/ZnO nanocomposite could be used several times without a significant adsorbent efficiency loss. Furthermore, the findings of interference studies revealed that the presence of different ions does not cause substantial interference with the extraction of dyes. The environmental water samples analysis showed that the extraction efficiency for dyes was in the range of 93.74–99.11%.
Food Additives & Contaminants: Part A ( IF 0 ) Pub Date: 2023-07-22 , DOI:
10.1016/j.arabjc.2023.105178
The genus Schisandra belongs to the family Schisandraceae and grows mainly in south-central and southwestern China. Most of the plants in this genus are used for medicine by their fruits, usually for the treatment of inflammatory diseases. In traditional medicine, Schisandra is also used to stop bleeding, relieve pain, and clear heat. Based on this, many domestic and foreign scholars have conducted systematic studies on its chemical composition, and experimental data show that triterpenoid components are the important material basis for the pharmacological effects of this genus. This paper summarizes the relevant literature on triterpenes of the genus Schisandra from 1983-2023. All information and research about this paper was obtained from libraries and digital databases (SciFinder, Medline PubMed, Google Scholar, and CNKI, etc.). At present, there are 335 different kinds of triterpenes isolated from the genus Schisandra, including lanostanes, cycloartanes, nortriterpenoids and pentacyclic triterpenoids, which are mostly found in fruits and vine stems. They have been found to possess various activities such as antitumor, antioxidant, anti-inflammatory, immunomodulatory, neuroprotective, nephroprotective and hepatoprotective.This review systematically summarizes the literature on triterpenoid composition, traditional applications, pharmacology, and exploitation of the genus Schisandra. We hope this paper will provide a valuable reference for further research and development of the resources of this genus.
Supplementary Information
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